Cas no 2162251-52-5 (4-(2-Cyclobutylethyl)pyrrolidin-3-ol)

• Product Name: 4-(2-Cyclobutylethyl)pyrrolidin-3-ol
• CAS No: 2162251-52-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5565778
• PubChem ID: 165596006
• Update Time: 2025-06-13

4-(2-Cyclobutylethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636022
• 2162251-52-5
• 4-(2-cyclobutylethyl)pyrrolidin-3-ol
• 4-(2-Cyclobutylethyl)pyrrolidin-3-ol

• Inchi： 1S/C10H19NO/c12-10-7-11-6-9(10)5-4-8-2-1-3-8/h8-12H,1-7H2
• InChI Key： COJDVLWOZHEOFQ-UHFFFAOYSA-N
• SMILES： OC1CNCC1CCC1CCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-Cyclobutylethyl)pyrrolidin-3-ol

Introduction to 4-(2-Cyclobutylethyl)pyrrolidin-3-ol (CAS No. 2162251-52-5)

4-(2-Cyclobutylethyl)pyrrolidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2162251-52-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrrolidine derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclobutyl ethyl side chain and a hydroxyl group at the 3-position of the pyrrolidine ring imparts distinct chemical properties that make it a valuable scaffold for synthesizing novel bioactive molecules.

The compound's molecular structure, characterized by a rigid cyclobutyl ring attached to an ethyl group that further extends into a pyrrolidine core, offers a balance of lipophilicity and metabolic stability. Such structural attributes are highly desirable in the design of pharmacophores that can interact effectively with biological targets while minimizing off-target effects. The hydroxyl functionality at the 3-position of the pyrrolidine ring provides additional opportunities for chemical modification, enabling the synthesis of derivatives with tailored pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of 4-(2-Cyclobutylethyl)pyrrolidin-3-ol and its analogs. Preliminary studies have suggested that this compound may exhibit promising activities in several disease models, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases. The cyclobutyl moiety, known for its ability to enhance blood-brain barrier penetration, could be a key factor in improving the bioavailability of drug candidates targeting neurological conditions.

One of the most intriguing aspects of 4-(2-Cyclobutylethyl)pyrrolidin-3-ol is its potential as a precursor for developing small-molecule modulators of neurotransmitter receptors and ion channels. The pyrrolidine scaffold is a common motif in many pharmacologically active agents, and modifications at the 3-position have been shown to influence receptor binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their interactions with GABAergic and dopaminergic systems, which are critical for regulating mood, cognition, and movement.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how 4-(2-Cyclobutylethyl)pyrrolidin-3-ol interacts with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may explain its versatility in binding to different proteins. Additionally, virtual screening techniques have identified novel analogs with improved pharmacological properties, paving the way for structure-based drug design approaches.

The synthesis of 4-(2-Cyclobutylethyl)pyrrolidin-3-ol presents an interesting challenge due to the need to construct both the cyclobutyl ethyl side chain and the pyrrolidine ring with high regioselectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodological developments have introduced more efficient synthetic strategies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, which have significantly streamlined the preparation process.

In addition to its pharmaceutical applications, 4-(2-Cyclobutylethyl)pyrrolidin-3-ol has shown potential in materials science research. The compound's ability to form stable complexes with other molecules makes it a candidate for developing novel functional materials, such as liquid crystals or polymers with tailored properties. These applications highlight the broad utility of this versatile pyrrolidine derivative beyond traditional medicinal chemistry.

The future direction of research on 4-(2-Cyclobutylethyl)pyrrolidin-3-ol is likely to focus on expanding its therapeutic applications through further derivatization and clinical investigation. By leveraging cutting-edge technologies like CRISPR gene editing and organ-on-a-chip systems, researchers aim to validate the compound's efficacy in preclinical models and explore its potential as a lead candidate for new drug therapies. As our understanding of complex biological systems continues to evolve, compounds like 4-(2-Cyclobutylethyl)pyrrolidin-3-ol are poised to play a pivotal role in addressing unmet medical needs.